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Compound of Interest

Compound Name: Plutonium tetrafluoride

Cat. No.: B083308 Get Quote

The isotopic composition of plutonium, and by extension Plutonium Tetrafluoride, varies

significantly depending on its production history. Key factors influencing the final isotopic ratios

include the neutron spectrum of the reactor, the initial enrichment of the uranium fuel, and the

duration and intensity of the irradiation (burnup).[2] Plutonium is broadly categorized into three

grades based on its isotopic content: weapon-grade, fuel-grade, and reactor-grade.

Below are tables summarizing the typical isotopic compositions for these grades of plutonium.

While the data is presented for plutonium in general, the isotopic ratios are inherent to the

plutonium element and remain unchanged when it is converted to Plutonium Tetrafluoride.

Table 1: General Isotopic Compositions of Plutonium Grades
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Isotope
Weapon Grade (%
of Pu)

Fuel Grade (% of
Pu)

Power Grade (% of
Pu)

²³⁸Pu 0.05% 0.10% 1.00%

²³⁹Pu 93.50% 86.10% 63.00%

²⁴⁰Pu 6.00% 12.00% 22.00%

²⁴¹Pu 0.40% 1.60% 12.00%

²⁴²Pu 0.05% 0.20% 3.00%

Data sourced from

Idaho National

Laboratory report on

representative isotopic

compositions.[4]

Table 2: Estimated Isotopic Compositions of Plutonium from Specific Reactor Fuels (AGR &

Magnox)

Isotope 2025 (% of Pu) 2040 (% of Pu)

²³⁸Pu 0.25% 0.22%

²³⁹Pu 68.77% 69.42%

²⁴⁰Pu 26.70% 26.96%

²⁴¹Pu 1.76% 0.86%

²⁴²Pu 2.52% 2.54%

²⁴¹Am 3.91% 4.68%

Pu isotopic composition

adjusted from source

document values of Pu isotope

fraction of Pu + Am.[4]
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Experimental Protocols
The determination of the isotopic composition of Plutonium Tetrafluoride involves a multi-step

process, beginning with sample preparation and followed by analysis using highly specialized

spectrometric techniques.

Sample Preparation: Conversion of Plutonium Oxide to
Plutonium Tetrafluoride
Plutonium is often processed and stored as an oxide (PuO₂). For certain applications and

analytical procedures, it is necessary to convert it to Plutonium Tetrafluoride.

Objective: To convert PuO₂ to PuF₄ for subsequent analysis.

Reaction: PuO₂ + 4HF → PuF₄ + 2H₂O

Procedure:

A sample of Plutonium Dioxide (PuO₂) is placed in a reaction vessel.

Anhydrous hydrogen fluoride (HF) gas is passed over the PuO₂ sample.[5]

The reaction is typically carried out at elevated temperatures, ranging from 450 to 600 °C.

[1]

An oxygen stream is often used to prevent the reduction of the product by any hydrogen

gas that may be present as an impurity in the HF.[1]

The resulting Plutonium Tetrafluoride is a solid that can then be prepared for isotopic

analysis.

Isotopic Analysis by Mass Spectrometry
Mass spectrometry is a powerful technique for determining the isotopic composition of

plutonium with high precision and accuracy. Techniques such as Thermal Ionization Mass

Spectrometry (TIMS) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS) are

commonly employed.
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Objective: To quantitatively measure the abundance of each plutonium isotope in a PuF₄

sample.

General Procedure:

Dissolution: A small, precisely weighed amount of the PuF₄ sample is dissolved, typically

in a strong acid mixture.

Purification: The plutonium is chemically separated and purified from other elements,

including decay products like americium and uranium, using techniques like ion exchange

or extraction chromatography.[3][6] This step is crucial to avoid isobaric interferences (ions

of different elements having the same mass).

Sample Loading (for TIMS): A drop of the purified plutonium solution is loaded onto a

metal filament (e.g., rhenium). The filament is heated to evaporate the solvent, leaving a

thin layer of the sample.

Ionization:

TIMS: The filament is heated to a high temperature, causing the plutonium atoms to be

ionized.

ICP-MS: The dissolved sample is introduced into a high-temperature argon plasma,

which ionizes the plutonium atoms.[3]

Mass Separation: The generated ions are accelerated into a magnetic field, which

separates them based on their mass-to-charge ratio.

Detection: The separated ion beams are measured by detectors, allowing for the

determination of the relative abundance of each isotope.

Data Analysis: The raw detector signals are corrected for mass bias and other

instrumental effects to obtain the final isotopic composition.[7]

Isotopic Analysis by Gamma-Ray Spectroscopy
Gamma-ray spectroscopy is a non-destructive technique that can be used to determine the

isotopic composition of plutonium-bearing materials. It relies on the detection of characteristic
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gamma rays emitted by the different plutonium isotopes.

Objective: To non-destructively determine the isotopic composition of a PuF₄ sample.

Procedure:

Detector Setup: A high-purity germanium (HPGe) detector, known for its excellent energy

resolution, is used.[8]

Sample Placement: The PuF₄ sample is placed at a defined distance from the detector.

Data Acquisition: The detector measures the energy and intensity of the gamma rays

emitted from the sample over a specific period.

Spectral Analysis: The resulting gamma-ray spectrum is analyzed to identify the

characteristic peaks of the different plutonium isotopes (e.g., ²³⁸Pu, ²³⁹Pu, ²⁴⁰Pu, ²⁴¹Pu)

and their decay products (e.g., ²⁴¹Am).[9]

Isotopic Ratio Calculation: The relative abundances of the isotopes are calculated from the

intensities of their respective gamma-ray peaks, after correcting for factors such as

detector efficiency and gamma-ray branching ratios.

Mandatory Visualization
Caption: Workflow for the isotopic analysis of Plutonium Tetrafluoride.
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Factors Influencing Plutonium Isotopic Composition

Reactor Parameters - Neutron Spectrum (Thermal/Fast) - Initial Fuel Enrichment (e.g., % 235U) - Fuel Burnup (Irradiation Time & Intensity) Plutonium Production in Reactor
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- Fuel-Grade

- Reactor-Grade

}

{Isotopic Composition|
- High 239Pu (Weapon-Grade)

|
- High 240Pu, 241Pu, 242Pu (Reactor-Grade)

}

Click to download full resolution via product page

Caption: Relationship between reactor parameters and Pu isotopic composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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